Cas no 501433-77-8 (3-Pyridinamine,2-(2-methyl-1-aziridinyl)-(9CI))

3-Pyridinamine,2-(2-methyl-1-aziridinyl)-(9CI) structure
501433-77-8 structure
Product Name:3-Pyridinamine,2-(2-methyl-1-aziridinyl)-(9CI)
CAS No:501433-77-8
MF:C8H11N3
MW:149.193041086197
CID:1020602
PubChem ID:10964672
Update Time:2025-04-20

3-Pyridinamine,2-(2-methyl-1-aziridinyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methylaziridin-1-yl)pyridin-3-amine
    • 3-Pyridinamine,2-(2-methyl-1-aziridinyl)-(9CI)
    • 3-pyridinamine,2-(2-methyl-1-aziridinyl)-
    • 3-Pyridinamine, 2-(2-methyl-1-aziridinyl)-
    • 501433-77-8
    • DB-283161
    • AKOS006349435
    • Inchi: 1S/C8H11N3/c1-6-5-11(6)8-7(9)3-2-4-10-8/h2-4,6H,5,9H2,1H3
    • InChI Key: LVEIHKKXUMIDOA-UHFFFAOYSA-N
    • SMILES: N1(C2C(=CC=CN=2)N)CC1C

Computed Properties

  • Exact Mass: 149.095297364g/mol
  • Monoisotopic Mass: 149.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 41.9Ų
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